Cas no 425366-61-6 ((S)-2-Amino-1-(4-chlorophenyl)ethanol hydrochloride)

(S)-2-Amino-1-(4-chlorophenyl)ethanol hydrochloride is a chiral compound featuring a primary amine and a hydroxyl group attached to a 4-chlorophenyl-substituted carbon center. Its enantiomerically pure (S)-configuration makes it valuable as a building block in asymmetric synthesis, particularly for pharmaceuticals and fine chemicals. The hydrochloride salt enhances stability and solubility, facilitating handling and storage. The presence of both amino and hydroxyl functional groups allows for versatile derivatization, enabling applications in the synthesis of β-adrenergic ligands and other bioactive molecules. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes. This compound is commonly utilized in medicinal chemistry and as an intermediate in the development of chiral catalysts.

(S)-2-Amino-1-(4-chlorophenyl)ethanol hydrochloride structure

425366-61-6 structure

Product Name:(S)-2-Amino-1-(4-chlorophenyl)ethanol hydrochloride

CAS No:425366-61-6

MF:C₈H₁₁Cl₂NO

MW:208.085040330887

MDL:MFCD11042303

CID:328294

PubChem ID:73014067

Update Time:2025-06-08

(S)-2-Amino-1-(4-chlorophenyl)ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

- Benzenemethanol, a-(aminomethyl)-4-chloro-,hydrochloride (1:1), (aS)-
- BENZENEMETHANOL, A-(AMINOMETHYL)-4-CHLORO-, HYDROCHLORIDE, (AS)-
- Benzenemethanol,-(aminomethyl)-4-chloro-, hydrochloride (1:1), (S)-
- a-(aMinoMethyl)-4-chloro
- Benzenemethanol,a-(aminomethyl)-4-chloro-,hydrochloride,(aS)-
- Benzenemethanol, a-(aminomethyl)-4-chloro-, (Hydrochloride), (aS)-
- (1S)-2-Amino-1-(4-chlorophenyl)ethanol;hydrochloride
- (1S)-2-amino-1-(4-chlorophenyl)ethan-1-ol hydrochloride
- 425366-61-6
- Benzenemethanol,a-(aminomethyl)-4-chloro-,hydrochloride(1:1),(as)-
- EN300-221331
- (S)-2-Amino-1-(4-chlorophenyl)ethanol hydrochloride
- MDL： MFCD11042303
- Inchi： 1S/C8H10ClNO.ClH/c9-7-3-1-6(2-4-7)8(11)5-10;/h1-4,8,11H,5,10H2;1H/t8-;/m1./s1
- InChI Key： UZMQBTSMAZWEOT-DDWIOCJRSA-N
- SMILES： ClC1C=CC(=CC=1)[C@@H](CN)O.Cl

Computed Properties

Exact Mass: 207.02200
Monoisotopic Mass: 207.0217694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 113
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.2Å²

Experimental Properties

PSA: 46.25000
LogP: 2.83440

(S)-2-Amino-1-(4-chlorophenyl)ethanol hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A621213-5mg	(S)-2-Amino-1-(4-chlorophenyl)ethanol hydrochloride	425366-61-6		5mg	$ 50.00	2022-06-07
TRC	A621213-10mg	(S)-2-Amino-1-(4-chlorophenyl)ethanol hydrochloride	425366-61-6		10mg	$ 70.00	2022-06-07
TRC	A621213-50mg	(S)-2-Amino-1-(4-chlorophenyl)ethanol hydrochloride	425366-61-6		50mg	$ 295.00	2022-06-07
Enamine	EN300-221331-0.05g	(1S)-2-amino-1-(4-chlorophenyl)ethan-1-ol hydrochloride	425366-61-6	95%	0.05g	$229.0	2023-09-16
Enamine	EN300-221331-0.1g	(1S)-2-amino-1-(4-chlorophenyl)ethan-1-ol hydrochloride	425366-61-6	95%	0.1g	$342.0	2023-09-16
Enamine	EN300-221331-0.25g	(1S)-2-amino-1-(4-chlorophenyl)ethan-1-ol hydrochloride	425366-61-6	95%	0.25g	$487.0	2023-09-16
Enamine	EN300-221331-0.5g	(1S)-2-amino-1-(4-chlorophenyl)ethan-1-ol hydrochloride	425366-61-6	95%	0.5g	$768.0	2023-09-16
Enamine	EN300-221331-1.0g	(1S)-2-amino-1-(4-chlorophenyl)ethan-1-ol hydrochloride	425366-61-6	95%	1g	$986.0	2023-06-08
Enamine	EN300-221331-2.5g	(1S)-2-amino-1-(4-chlorophenyl)ethan-1-ol hydrochloride	425366-61-6	95%	2.5g	$1931.0	2023-09-16
Enamine	EN300-221331-5.0g	(1S)-2-amino-1-(4-chlorophenyl)ethan-1-ol hydrochloride	425366-61-6	95%	5g	$2858.0	2023-06-08